Cas no 34302-69-7 (Neocuproine)

• Product Name: Neocuproine
• CAS No: 34302-69-7
• MF: C₁₄H₁₆N₂O₂
• MW: 244.2890
• MDL: MFCD23140843
• CID: 89070
• PubChem ID: 24897492
• Update Time: 2023-11-22

Neocuproine Chemical and Physical Properties

Names and Identifiers

• Neocuproine
• 2,9-Dimethyl-1,10-phenanthroline hemihydrate
• Neocuproine Hemihydrate
• 2,9-DIMETHYL-1,10-PHENANTHROLINE 0.5-WATER
• 2,9-DIMETHYL-1,10-PHENANTHROLINE HYDRATE
• 2,9-DIMETHYL-O-PHENANTHROLINE,HEMIHYDRATE
• NEOCUPROINE 0.5-WATER
• NEOCUPROINE HEMIHYDRATE,FOR THE DETER-M INATION OF CU
• 2,9-Dimethyl-1,10-phenanthroline hemihydrate,98+%
• Neocuproine dihydrate
• 3JNL0H040F
• 1,10-Phenanthroline, 2,9-dimethyl-, dihydrate
• Neocuproine dihydrate [MI]
• 1,10-Phenanthroline, 2,9-dimethyl-, hydrate (1:2)
• C14H12N2.2H2O
• 6177AF
• ST51016117
• Q27257329
• 2,9-dimethylpyridino[3,2-h]quinoline, oxamethane, oxamethane
• Neocuproine hydrate

• MDL： MFCD23140843
• Inchi： 1S/C14H12N2.2H2O/c1-9-3-5-11-7-8-12-6-4-10(2)16-14(12)13(11)15-9;;/h3-8H,1-2H3;2*1H2
• InChI Key： ZXZMFQSPQNDPMH-UHFFFAOYSA-N
• SMILES： O([H])[H].O([H])[H].N1=C(C([H])([H])[H])C([H])=C([H])C2C([H])=C([H])C3C([H])=C([H])C(C([H])([H])[H])=NC=3C1=2
• BRN： 153179

Computed Properties

• Exact Mass: 434.21100
• Monoisotopic Mass: 244.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.8

Experimental Properties

• Color/Form: powder
• Density: 1.1780
• Melting Point: 160.0 to 164.0 deg-C
• Boiling Point: 442.7°Cat760mmHg
• Flash Point: 221.5°C
• Solubility: methanol: 0.1 g/mL, clear
• PSA: 60.79000
• LogP: 6.73530
• Solubility: methanol
• Sensitiveness: Sensitive to light
• Merck: 6449

Neocuproine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds